Cas no 1564769-43-2 ((4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine)

(4,4,6,6-Tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine is a specialized heterocyclic amine featuring a rigid tetrahydrobenzoxazole core with four methyl substituents. This structural configuration imparts steric hindrance and electronic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s fused bicyclic system enhances its potential as a building block for bioactive molecules, particularly in the development of ligands or modulators targeting central nervous system (CNS) receptors. Its amine functionality allows for further derivatization, enabling tailored modifications for specific applications. The tetramethyl substitution pattern contributes to improved lipophilicity and metabolic stability, which may be advantageous in drug design. This compound is typically handled under controlled conditions due to its reactive amine group.

(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine structure

1564769-43-2 structure

Product Name:(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine

CAS No:1564769-43-2

MF:C₁₂H₂₀N₂O

MW:208.300003051758

MDL:MFCD26079990

CID:5180963

PubChem ID:103961677

Update Time:2025-05-20

(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazole-3-methanamine, 4,5,6,7-tetrahydro-4,4,6,6-tetramethyl-
- (4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine
- MDL： MFCD26079990
- Inchi： 1S/C12H20N2O/c1-11(2)5-9-10(12(3,4)7-11)8(6-13)14-15-9/h5-7,13H2,1-4H3
- InChI Key： MBODEOJJCDGGJB-UHFFFAOYSA-N
- SMILES： O1C2=C(C(C)(C)CC(C)(C)C2)C(CN)=N1

(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-328611-0.05g	(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine	1564769-43-2	95.0%	0.05g	$888.0	2025-03-18
Enamine	EN300-328611-0.1g	(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine	1564769-43-2	95.0%	0.1g	$930.0	2025-03-18
Enamine	EN300-328611-0.25g	(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine	1564769-43-2	95.0%	0.25g	$972.0	2025-03-18
Enamine	EN300-328611-0.5g	(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine	1564769-43-2	95.0%	0.5g	$1014.0	2025-03-18
Enamine	EN300-328611-1.0g	(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine	1564769-43-2	95.0%	1.0g	$1057.0	2025-03-18
Enamine	EN300-328611-2.5g	(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine	1564769-43-2	95.0%	2.5g	$2071.0	2025-03-18
Enamine	EN300-328611-5.0g	(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine	1564769-43-2	95.0%	5.0g	$3065.0	2025-03-18
Enamine	EN300-328611-10.0g	(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine	1564769-43-2	95.0%	10.0g	$4545.0	2025-03-18
Enamine	EN300-328611-1g	(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine	1564769-43-2		1g	$1057.0	2023-09-04
Enamine	EN300-328611-5g	(4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine	1564769-43-2		5g	$3065.0	2023-09-04

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Additional information on (4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine

Research Brief on (4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine (CAS: 1564769-43-2): Recent Advances and Applications

The compound (4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine (CAS: 1564769-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have focused on the synthesis and optimization of (4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 78% yield under mild conditions. This advancement addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for further research and development.

In terms of biological activity, preliminary in vitro studies have demonstrated that (4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine exhibits promising inhibitory effects against specific kinase targets implicated in inflammatory diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 0.45 μM against JAK3 kinase, suggesting its potential as a lead compound for autoimmune disorder therapeutics. These findings are particularly significant given the growing need for selective kinase inhibitors with improved safety profiles.

Structural-activity relationship (SAR) studies have revealed that the tetramethyl substitution pattern and the benzoxazole scaffold contribute significantly to the compound's binding affinity and metabolic stability. Computational modeling studies, combined with X-ray crystallography data, have provided insights into the molecular interactions between (4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine and its biological targets. These structural insights are guiding the design of next-generation derivatives with enhanced potency and selectivity.

Beyond its kinase inhibitory properties, recent investigations have explored the compound's potential in central nervous system (CNS) disorders. A 2024 study in ACS Chemical Neuroscience demonstrated that (4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine can cross the blood-brain barrier and modulate neurotransmitter systems, opening new avenues for neuropsychiatric drug development. The compound's balanced lipophilicity and molecular weight make it particularly suitable for CNS-targeted therapies.

In conclusion, (4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its full potential, with particular focus on optimizing its pharmacokinetic properties and expanding its target repertoire. The compound's unique structural features and promising biological activities position it as an important candidate for future drug discovery efforts in inflammation, oncology, and CNS disorders.